N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)-1-naphthamide

• IUPAC Name: N-(furan-3-ylmethyl)-N-(2-thiophen-2-ylethyl)naphthalene-1-carboxamide
• InChI: InChI=1S/C22H19NO2S/c24-22(21-9-3-6-18-5-1-2-8-20(18)21)23(15-17-11-13-25-16-17)12-10-19-7-4-14-26-19/h1-9,11,13-14,16H,10,12,15H2
• InChI Key: GOTIVAIPVXWTSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)N(CCC3=CC=CS3)CC4=COC=C4
• Molecular Formula: C22H19NO2S
• Molecular Weight: 361.5 g/mol

Description

N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)-1-naphthamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a complex organic compound that has a unique molecular structure and properties that make it a valuable tool for scientific investigations.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed methodologies for synthesizing novel compounds that include naphthofuran and thiophene moieties. These methods often involve multi-step reactions that yield derivatives with potential for further chemical modifications and applications in materials science and medicinal chemistry. For example, Abdelrazek et al. (2010) describe the synthesis of novel pyridine and naphthyridine derivatives via catalyzed dimerization reactions, leading to compounds with potential applications in chemical and pharmaceutical research Abdelrazek et al., 2010. Similarly, Raju et al. (2022) discuss an efficient one-pot synthesis method for N-(furan/thiophene/pyrrole-2-yl-(2-hydroxynaphthalen-1-yl)methyl)acetamides, highlighting the method's environmental friendliness and straightforward protocol Raju et al., 2022.

Biological Activities

Several studies have investigated the antimicrobial, anti-inflammatory, and cytotoxic activities of naphthofuran derivatives, providing insights into their potential therapeutic applications. Kumaraswamy et al. (2008) evaluated the antimicrobial and anti-inflammatory activities of 2-(1-naphtho[2,1-b]furan-2-yl-carbonyl)-3,5-disubstituted-2,3-dihydro-1H-pyrazoles, identifying compounds with significant biological activity Kumaraswamy et al., 2008. Lardic et al. (2006) synthesized and characterized new series of arylmethylenenaphthofuranones derivatives, demonstrating their potential as anticancer agents through in vitro evaluations Lardic et al., 2006.

Photophysical Applications

Research into the photophysical properties of naphthofuran derivatives has also been conducted. For instance, Bangal et al. (1996) carried out a photophysical study on chalcone derivatives, including a naphtho(2,1-b)furan derivative, revealing strong phosphorescence emission and suggesting potential applications in optical materials and sensors Bangal et al., 1996.

Mechanism of Action

Target of Action

Compounds containing furan and thiophene moieties have been reported to be used in the preparation of donor–acceptor polymers as active semiconductors for organic electronics .

Mode of Action

It’s known that furan-containing building blocks, when coupled with a bithiophene unit, can form new donor–acceptor copolymers . These copolymers can show very high hole mobility in organic thin film transistors .

Biochemical Pathways

The formation of new donor–acceptor copolymers suggests that the compound may play a role in the electron transfer processes within organic semiconductors .

Result of Action

It’s known that furan-containing building blocks can cause blue shifts of the absorption spectra both in solution and in thin films . This suggests that the compound may influence the optical properties of the materials in which it is incorporated.

Action Environment

The environment can significantly influence the action, efficacy, and stability of this compound. For instance, the compound’s thin films are less crystalline and have a rather disordered chain orientation in the crystalline domains . This suggests that the physical structure of the environment in which the compound is used can impact its performance.